Cas no 882080-47-9 (N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide)
N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide Chemical and Physical Properties
Names and Identifiers
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- 882080-47-9
- N-(2-methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
- N-(2-methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazino]acetamide
- N-(2-METHOXY-5-METHYLPHENYL)-2-(4-(4-NITROPHENYL)-1-PIPERAZINYL)ACETAMIDE
- JS-2062
- AKOS005108773
- SALOR-INT L157481-1EA
- 1-Piperazineacetamide, N-(2-methoxy-5-methylphenyl)-4-(4-nitrophenyl)-
- N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
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- Inchi: 1S/C20H24N4O4/c1-15-3-8-19(28-2)18(13-15)21-20(25)14-22-9-11-23(12-10-22)16-4-6-17(7-5-16)24(26)27/h3-8,13H,9-12,14H2,1-2H3,(H,21,25)
- InChI Key: XJZQDGMVZFJEDD-UHFFFAOYSA-N
- SMILES: O=C(CN1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1)NC1C=C(C)C=CC=1OC
Computed Properties
- Exact Mass: 384.17975526g/mol
- Monoisotopic Mass: 384.17975526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 525
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.266±0.06 g/cm3(Predicted)
- Boiling Point: 592.1±50.0 °C(Predicted)
- pka: 13.98±0.70(Predicted)
N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633746-1mg |
N-(2-methoxy-5-methylphenyl)-2-(4-(4-nitrophenyl)piperazin-1-yl)acetamide |
882080-47-9 | 98% | 1mg |
¥546.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633746-2mg |
N-(2-methoxy-5-methylphenyl)-2-(4-(4-nitrophenyl)piperazin-1-yl)acetamide |
882080-47-9 | 98% | 2mg |
¥495.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633746-5mg |
N-(2-methoxy-5-methylphenyl)-2-(4-(4-nitrophenyl)piperazin-1-yl)acetamide |
882080-47-9 | 98% | 5mg |
¥627.00 | 2024-04-27 |
N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide
Comprehensive Overview of N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide (CAS No. 882080-47-9)
N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide, with the CAS number 882080-47-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both methoxy and nitrophenyl groups in its structure makes it a versatile candidate for various therapeutic targets, particularly in the realm of central nervous system (CNS) disorders and receptor modulation.
In recent years, the scientific community has shown increasing interest in piperazine-based compounds due to their ability to interact with dopamine receptors and serotonin receptors. This has led to a surge in searches for terms like "piperazine derivatives in CNS research" and "nitrophenyl compounds in drug design". The unique structural features of N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide make it a promising subject for studies focusing on neurotransmitter regulation and signal transduction pathways.
The synthesis of CAS 882080-47-9 involves multi-step organic reactions, including amide bond formation and piperazine substitution. Researchers often explore its structure-activity relationship (SAR) to optimize its pharmacological properties. Given the growing demand for novel therapeutic agents, this compound has been featured in numerous patent applications and academic publications, further driving its relevance in modern medicinal chemistry.
From an industrial perspective, N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide is often discussed in the context of high-throughput screening (HTS) and computational drug design. These methodologies leverage artificial intelligence (AI) and machine learning (ML) to predict the compound's interactions with biological targets, a topic frequently searched by professionals in the field. The integration of AI-driven drug discovery has significantly accelerated the identification of potential applications for this compound.
Another area of interest is the compound's potential role in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's. With the global rise in these conditions, searches for "new treatments for neurodegenerative disorders" have increased, placing CAS 882080-47-9 in the spotlight. Its ability to cross the blood-brain barrier (BBB) and modulate neuroreceptors makes it a compelling candidate for further investigation.
In summary, N-(2-Methoxy-5-methylphenyl)-2-[4-(4-nitrophenyl)piperazin-1-yl]acetamide (882080-47-9) represents a cutting-edge compound with vast potential in pharmaceutical research and drug development. Its unique chemical properties and alignment with current scientific trends ensure its continued relevance in the quest for innovative therapeutic solutions.
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